N-[2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl]imidazo[2,1-b][1,3]thiazole-6-carboxamide
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Description
N-[2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl]imidazo[2,1-b][1,3]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C15H19N5OS and its molecular weight is 317.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 317.13103142 g/mol and the complexity rating of the compound is 409. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
DNA Recognition and Gene Expression Control
Polyamides, including those containing N-methyl imidazole and N-methyl pyrrole, can specifically target DNA sequences to control gene expression, with implications for treating diseases like cancer. These compounds demonstrate the capability to recognize specific DNA sequences, which is fundamental for designing potential medicinal agents (Chavda et al., 2010).
Antimycobacterial Activity
Research on imidazo[1,2-a]pyridine-3-carboxamide derivatives has shown significant activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis. These findings highlight the compound's potential as a scaffold for developing new antimycobacterial agents (Lv et al., 2017).
Synthetic Methodologies and Chemical Reactivity
Studies have explored the synthesis and functionalization reactions of various chemical compounds, including the use of thiourea and other reactants, to create a range of heterocyclic compounds. These methodologies are crucial for the development of new chemical entities with potential biological activities (Yıldırım et al., 2005).
Cellular Permeability for Drug Delivery
Investigations into the cellular permeability of DNA-binding pyrrole-imidazole polyamides reveal the impact of size and linker types on their ability to enter cells. This research is vital for the development of polyamides as drug delivery agents, ensuring they can effectively reach their target sites within cells (Liu & Kodadek, 2009).
Antituberculosis Agents
Imidazo[1,2-a]pyridine carboxamides with an N-(2-phenoxyethyl) moiety have been synthesized and shown to possess excellent in vitro activity against Mycobacterium tuberculosis strains, including drug-resistant varieties. This highlights the potential for developing new antitubercular agents based on this scaffold (Wu et al., 2016).
Properties
IUPAC Name |
N-[2-(1-ethyl-3,5-dimethylpyrazol-4-yl)ethyl]imidazo[2,1-b][1,3]thiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5OS/c1-4-20-11(3)12(10(2)18-20)5-6-16-14(21)13-9-19-7-8-22-15(19)17-13/h7-9H,4-6H2,1-3H3,(H,16,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGPRKCWMLJNRNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C(=N1)C)CCNC(=O)C2=CN3C=CSC3=N2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.